molecular formula C14H10F3NO4S B8589076 4-Formyl-N-[4-(trifluoromethoxy)phenyl]benzene-1-sulfonamide CAS No. 920536-28-3

4-Formyl-N-[4-(trifluoromethoxy)phenyl]benzene-1-sulfonamide

Cat. No.: B8589076
CAS No.: 920536-28-3
M. Wt: 345.30 g/mol
InChI Key: PEMZIPNSACPJLF-UHFFFAOYSA-N
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Description

4-Formyl-N-[4-(trifluoromethoxy)phenyl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H10F3NO4S and its molecular weight is 345.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

920536-28-3

Molecular Formula

C14H10F3NO4S

Molecular Weight

345.30 g/mol

IUPAC Name

4-formyl-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide

InChI

InChI=1S/C14H10F3NO4S/c15-14(16,17)22-12-5-3-11(4-6-12)18-23(20,21)13-7-1-10(9-19)2-8-13/h1-9,18H

InChI Key

PEMZIPNSACPJLF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C=O)S(=O)(=O)NC2=CC=C(C=C2)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

to a mixture of 610 mg of 4-chlorosulfonylbenzaldehyde (3 mmoles) and 460 mg of 4-trifluoromethoxyaniline (3 mmoles) in 2 ml of dichloroethane is added 2 ml of pyridine (25 mmoles). The reaction mixture is stirred at room temperature for 5 hours and then poured into 100 ml of 10% HCl solution. The mixture is extracted twice with 30 ml of DCM. The combined organic extracts are washed with 30 ml of water, 30 ml of a saturated solution of sodium bicarbonate and brine, and the solution is dried over MgSO4 and concentrated. The crude product is purified on silica gel using DCM/AcOEt 90/10 as eluent. 0.48 g of 4-formyl-N-(4-trifluoromethoxy-phenyl)-benzenesulfonamide is isolated as a white solid (yield=47%). Analytical LC/MS method A:([M+H]+): 346, RT: 5.53 min (gradient 5 to 85% acetonitrile in 7 min).
Quantity
610 mg
Type
reactant
Reaction Step One
Quantity
460 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Yield
47%

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